
aapm tg-263 summary for radiation oncology

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TH-263

Cat. No.: B1683123 Get Quote

An In-depth Technical Guide to AAPM Task Group 263: Standardizing Nomenclatures in

Radiation Oncology

Introduction
The American Association of Physicists in Medicine (AAPM) Task Group 263 (TG-263) was

established to create a consensus on standardized nomenclatures in radiation oncology.[1][2]

[3] This initiative addresses a significant barrier in the field: the lack of a uniform language for

naming anatomical structures, target volumes, and dosimetric data.[4][5] Such inconsistencies

hinder the aggregation of data for clinical trials, compromise the quality and safety of patient

care, and impede the development of automated data-driven systems. This technical guide

provides a comprehensive overview of the core recommendations of TG-263, tailored for

researchers, scientists, and drug development professionals.

The primary goal of TG-263 is to provide a standardized framework for naming conventions to

be used in clinical trials, data-pooling initiatives, population-based studies, and routine clinical

practice. The recommendations are the result of a collaborative effort by a diverse group of 57

international stakeholders, including physicists, physicians, dosimetrists, and representatives

from various professional organizations and vendors.

Core Recommendations of TG-263
The core of the TG-263 report is the standardization of:

Structure Names: Uniform names for targets and organs-at-risk (OARs) across different

imaging and treatment planning systems.
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Dosimetric Data: A consistent nomenclature for dose-volume histogram (DVH)-based

metrics.

Implementation Templates: Templates to facilitate the adoption of these standards by clinical

trial groups and software users.

Nomenclature Schema: A formal structure that can accommodate future additions and

modifications.

Data Presentation: Standardized Nomenclatures
The following tables summarize the standardized nomenclature for target volumes and DVH

metrics as recommended by TG-263.

Table 1: Standardized Nomenclature for Target Volumes
Target Type

Primary Name
Convention

Example Notes

Gross Tumor Volume GTV_[modifier] GTV_LN

"LN" for lymph node.

Modifiers should be

from a predefined list.

Clinical Target Volume CTV_[modifier] CTV_Boost

Modifiers indicate

treatment phase or

relative dose level.

Planning Target

Volume
PTV_[modifier] PTV_High

The use of relative

dose levels (e.g.,

High, Mid, Low) is

strongly

recommended over

absolute dose values.

Planning Risk Volume PRV_[structure] PRV_SpinalCord
For organs-at-risk

requiring a margin.

Table 2: Standardized Nomenclature for Dose-Volume
Histogram (DVH) Metrics
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Metric Type Format Example Description

Volume receiving at

least a certain dose
V(Dose)[Unit] V20Gy[cc]

Volume in cubic

centimeters receiving

at least 20 Gray.

Percent volume

receiving at least a

certain dose

V(Dose)[%] V50.4Gy[%]

Percentage of the

structure's volume

receiving at least 50.4

Gray.

Dose to a certain

percentage of the

volume

D(Volume)[Unit] D95%[Gy]
Dose in Gray received

by 95% of the volume.

Dose to a certain

absolute volume
D(Volume)[Unit] D1cc[cGy]

Dose in centiGray

received by 1 cubic

centimeter of the

volume.

Mean Dose Mean[Unit] Mean[Gy]
The mean dose to the

structure in Gray.

Maximum Dose Max[Unit] Max[cGy]

The maximum dose to

the structure in

centiGray.

Minimum Dose Min[Unit] Min[Gy]
The minimum dose to

the structure in Gray.

Experimental Protocols: Methodology for
Implementation
TG-263 provides a recommended workflow for the clinical implementation of the standardized

nomenclature. This process is designed to be adaptable to various clinical settings, from large

academic centers to smaller community clinics.

Suggested Implementation Workflow:
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Form a Multidisciplinary Team: Assemble a team that includes radiation oncologists, medical

physicists, dosimetrists, and IT personnel.

Review and Adopt TG-263 Standards: The team should thoroughly review the TG-263 report

and formally adopt the standardized nomenclature.

Develop a Short-Term and Long-Term Plan: Create a phased implementation plan. It may be

practical to start with non-target structures on a site-by-site basis before implementing target

nomenclature clinic-wide.

Vendor Communication: Engage with treatment planning system and oncology information

system vendors to ensure compatibility and support for the standardized names.

Staff Training and Education: Conduct comprehensive training for all staff involved in the

treatment planning and delivery process.

Update Clinical Protocols and Templates: Revise all relevant clinical protocols, data

collection forms, and treatment planning templates to reflect the new nomenclature.

Quality Assurance: Implement a quality assurance program to monitor the correct and

consistent use of the new nomenclature. This can include automated script-based checks.

Mandatory Visualization: Diagrams
The following diagrams illustrate the logical relationships and workflows described in the TG-

263 report.
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TG-263 Standardized Nomenclature Hierarchy
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Caption: Logical hierarchy of standardized structure nomenclature.

DVH Metric Nomenclature Schema
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Caption: Schema for constructing standardized DVH metric nomenclature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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